Cas no 51322-89-5 (5,7-dichloro-N-(4,5-dihydro-1H-imidazol-2-yl)-2,1,3-benzothiadiazol-4-amine)

• Product Name: 5,7-dichloro-N-(4,5-dihydro-1H-imidazol-2-yl)-2,1,3-benzothiadiazol-4-amine
• CAS No: 51322-89-5
• MF: C₉H₇Cl₂N₅S
• MW: 288.156377077103
• CID: 1571026
• PubChem ID: 3039837
• Update Time: 2025-04-21

5,7-dichloro-N-(4,5-dihydro-1H-imidazol-2-yl)-2,1,3-benzothiadiazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5,7-dichloro-N-(4,5-dihydro-1H-imidazol-2-yl)-2,1,3-benzothiadiazol-4-amine
• 51322-89-5
• DTXSID00199327
• 2,1,3-Benzothiadiazol-4-amine, 5,7-dichloro-N-(4,5-dihydro-1H-imidazol-2-yl)-
• BRN 0553638
• SCHEMBL6054545
• 5,7-Dichloro-4-(2-imidazolin-2-ylamino)-2,1,3-benzothiazole

• Inchi： 1S/C9H7Cl2N5S/c10-4-3-5(11)7-8(16-17-15-7)6(4)14-9-12-1-2-13-9/h3H,1-2H2,(H2,12,13,14)
• InChI Key： CYEMNKXJFGQDDB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2C(C=1NC1=NCCN1)=NSN=2)Cl

Computed Properties

• Exact Mass: 286.98021
• Monoisotopic Mass: 286.9799218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 90.4Ų

Experimental Properties

• PSA: 62.2